Cas no 1261747-80-1 (4-(Difluoromethoxy)-3-nitroaniline)

• Product Name: 4-(Difluoromethoxy)-3-nitroaniline
• CAS No: 1261747-80-1
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4733088
• Update Time: 2025-06-26

4-(Difluoromethoxy)-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-nitroaniline

• Inchi： 1S/C7H6F2N2O3/c8-7(9)14-6-2-1-4(10)3-5(6)11(12)13/h1-3,7H,10H2
• InChI Key： CLEFQRLFZVWEJD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1

Additional information on 4-(Difluoromethoxy)-3-nitroaniline

Introduction to 4-(Difluoromethoxy)-3-nitroaniline (CAS No. 1261747-80-1)

4-(Difluoromethoxy)-3-nitroaniline, with the CAS number 1261747-80-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique functional groups, including a difluoromethoxy moiety and a nitro group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 4-(Difluoromethoxy)-3-nitroaniline consists of a benzene ring substituted with a difluoromethoxy group at the 4-position and a nitro group at the 3-position. The difluoromethoxy group imparts fluorine atoms, which are known for their strong electron-withdrawing effects and can significantly influence the electronic properties of the molecule. The nitro group, on the other hand, is a powerful electron-withdrawing group that can enhance the reactivity and stability of the compound.

In recent years, 4-(Difluoromethoxy)-3-nitroaniline has been extensively studied for its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The presence of fluorine atoms and the nitro group makes it an attractive starting material for the development of novel drugs with improved pharmacological properties. For instance, fluorinated compounds are often used in drug design to enhance metabolic stability, improve bioavailability, and modulate biological activity.

Research has shown that 4-(Difluoromethoxy)-3-nitroaniline can be effectively utilized in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the development of a novel class of antiviral agents targeting viral replication mechanisms. The unique electronic properties of 4-(Difluoromethoxy)-3-nitroaniline allow for precise control over the reactivity and selectivity during synthetic transformations, making it an invaluable tool in drug discovery.

Beyond pharmaceutical applications, 4-(Difluoromethoxy)-3-nitroaniline has also found utility in materials science. Its ability to form stable complexes with various metal ions makes it a promising candidate for the development of functional materials with tailored properties. For example, researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-(Difluoromethoxy)-3-nitroaniline typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and nitration steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

In terms of safety and handling, it is important to note that while 4-(Difluoromethoxy)-3-nitroaniline is not classified as a hazardous substance under current regulations, proper precautions should be taken during its handling to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

To summarize, 4-(Difluoromethoxy)-3-nitroaniline (CAS No. 1261747-80-1) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and chemical synthesis. Its unique molecular structure and functional groups make it an attractive candidate for various applications, from drug discovery to the development of advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.